Cas no 49665-57-8 (3-butyl-1-(pyridin-2-yl)urea)

3-Butyl-1-(pyridin-2-yl)urea is a urea derivative featuring a butyl substituent at the 3-position and a pyridin-2-yl group attached to the nitrogen. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate or scaffold for designing biologically active molecules. The pyridine moiety enhances its ability to participate in hydrogen bonding and metal coordination, while the butyl chain may influence lipophilicity and binding interactions. Its well-defined structure allows for precise modifications, making it valuable in the development of enzyme inhibitors, receptor ligands, or functional materials. The compound's stability and synthetic accessibility further support its utility in exploratory studies.
3-butyl-1-(pyridin-2-yl)urea structure
3-butyl-1-(pyridin-2-yl)urea structure
Product Name:3-butyl-1-(pyridin-2-yl)urea
CAS No:49665-57-8
MF:C10H15N3O
MW:193.245601892471
CID:3545504
PubChem ID:1886475
Update Time:2025-08-05

3-butyl-1-(pyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • UREA, N-BUTYL-N'-2-PYRIDINYL-
    • 1-butyl-3-pyridin-2-ylurea
    • 3-butyl-1-(pyridin-2-yl)urea
    • SMR000146875
    • 49665-57-8
    • CHEMBL1526667
    • HMS2292G15
    • AKOS005623471
    • MLS000554758
    • VU0158581-3
    • 1-butyl-3-(pyridin-2-yl)urea
    • F3332-0038
    • STK833895
    • 1-Butyl-3-pyridin-2-yl-urea
    • Inchi: 1S/C10H15N3O/c1-2-3-7-12-10(14)13-9-6-4-5-8-11-9/h4-6,8H,2-3,7H2,1H3,(H2,11,12,13,14)
    • InChI Key: JNNCCTHMGBZKKX-UHFFFAOYSA-N
    • SMILES: N(CCCC)C(NC1=NC=CC=C1)=O

Computed Properties

  • Exact Mass: 193.121512110Da
  • Monoisotopic Mass: 193.121512110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54Ų

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3-butyl-1-(pyridin-2-yl)urea Related Literature

Additional information on 3-butyl-1-(pyridin-2-yl)urea

3-butyl-1-(pyridin-2-yl)urea (CAS No. 49665-57-8): A Comprehensive Overview

3-butyl-1-(pyridin-2-yl)urea, also known by its CAS registry number 49665-57-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a urea functional group with a pyridine ring and a butyl substituent. The urea group serves as a versatile platform for various chemical reactions, while the pyridine ring introduces aromaticity and potential for hydrogen bonding interactions. The butyl group adds hydrophobicity and enhances the compound's solubility in organic solvents.

The synthesis of 3-butyl-1-(pyridin-2-yl)urea typically involves multi-step reactions, often starting from readily available starting materials such as pyridine derivatives and alkanes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. This approach not only enhances the scalability of the process but also aligns with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of 3-butyl-1-(pyridin-2-yl)urea lies in its potential as a building block for drug discovery. The compound's structure allows for easy functionalization, enabling the creation of diverse libraries of molecules with varying biological activities. Recent studies have demonstrated its ability to modulate key cellular pathways, such as those involved in inflammation and oxidative stress. For example, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its role as a lead compound in anti-inflammatory drug development.

In addition to its pharmaceutical applications, 3-butyl-1-(pyridin-2-yl)urea has shown potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to form hydrogen bonds makes it an ideal candidate for cross-linking agents or additives that enhance material durability. Researchers have also explored its use in creating stimuli-responsive materials, which can change their properties in response to external conditions such as temperature or pH levels.

The environmental impact of 3-butyl-1-(pyridin-2-yliurea) has been a topic of recent research interest. Studies have focused on its biodegradability and toxicity profiles to ensure its safe use in industrial and pharmaceutical settings. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under standard test conditions, though further research is needed to fully understand its long-term environmental effects.

Looking ahead, the versatility of 3-butyl-pyridine urea (CAS No. 49665–57–8) positions it as a valuable tool in multiple scientific disciplines. Its modular structure allows for continuous innovation across various application areas, from drug discovery to materials engineering. As research progresses, we can expect new insights into its properties and potential uses, further solidifying its role as an important compound in modern chemistry.

3-butyl-pyridine urea CAS No 49665–57–8 synthesis methods application areas
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